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Compound of Interest

Compound Name: Sodium anthranilate

Cat. No.: B1290561

An In-Depth Technical Guide to the Stability and Storage of Sodium Anthranilate

For researchers, scientists, and drug development professionals, a thorough understanding of
the stability and storage requirements of chemical compounds is paramount to ensuring
experimental integrity, product quality, and safety. This guide provides a comprehensive
overview of the stability profile and recommended storage conditions for sodium anthranilate
(CAS 552-37-4), a compound utilized in the pharmaceutical, cosmetic, and food industries.[1]

Chemical and Physical Properties

Sodium anthranilate, the sodium salt of anthranilic acid, is a white to yellowish crystalline
powder.[2] It is soluble in water and alcohol, and slightly soluble in ether, DMSO, and methanol.
[1][3][4] Understanding these fundamental properties is the first step in developing appropriate
handling and storage protocols.

Stability Profile

Sodium anthranilate is generally stable under recommended storage conditions but is
susceptible to degradation from specific environmental factors.[2][5] Its primary instability is its
hygroscopic nature, meaning it readily absorbs moisture from the atmosphere.[1][3]

Key Factors Influencing Stability:
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e Moisture: As a hygroscopic substance, exposure to humidity can lead to physical changes
and potentially initiate chemical degradation.[1][3]

o Heat: While the melting point is high (above 250°C), exposure to excessive heat or high
temperatures should be avoided as it may lead to decomposition.[2][5] Hazardous
combustion products include carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[2][5]

 Light: While not extensively documented for the sodium salt, related compounds like methyl
anthranilate are known to be light-sensitive.[6] As a precaution, protection from light is
advisable.

e Incompatible Materials: Contact with strong oxidizing agents and strong acids or bases
should be avoided to prevent dangerous reactions.[1][5]

Summary of Stability Factors

The following table summarizes the known factors that can impact the stability of sodium
anthranilate.
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Factor

Effect on Sodium
Anthranilate

Mitigation Strategy

Reference

Moisture/Humidity

Hygroscopic; readily
absorbs moisture,
which can

compromise physical

and chemical integrity.

Store in a tightly
closed container in a
dry, cool place. Use of
an inert atmosphere is

recommended.

[1]3]

Stable at room

temperature. May be

Avoid excess heat

and sources of

Temperature/Heat combustible at high ignition. Store in a [1]1[2][5]
temperatures, leading  refrigerator for long-
to decomposition. term preservation.
Potential for ]
_ Store in an opaque or
] degradation, as )
Light amber container to [6]

related compounds

are light-sensitive.

protect from light.

Incompatible Agents

Reacts with strong
acids and strong

oxidizing agents.

Store away from
incompatible

materials.

[1]5]

Recommended Storage and Handling

Proper storage and handling are critical to maintaining the quality and shelf-life of sodium
anthranilate.

Storage Conditions

The recommended storage conditions for sodium anthranilate are summarized below.
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Parameter Condition Rationale Reference

To minimize potential
) thermal degradation
Temperature Refrigerator (2-8°C) [11[3]114]
and preserve long-

term stability.

To displace oxygen

Under inert and moisture,
Atmosphere atmosphere (e.g., preventing oxidative [1103114]
Argon, Nitrogen) degradation and
hydrolysis.
] To prevent moisture
) Tightly closed, ) )
Container ingress due to its [2][5]

suitable container ]
hygroscopic nature.

To provide a stable
environment and
) A dry, cool, and well- prevent accidental
Location _ [11[2][7]
ventilated place exposure to
incompatible

materials.

Safe Handling

For safe handling, it is recommended to:

Handle in a well-ventilated area to avoid dust formation and inhalation.[7]

Wear suitable personal protective equipment (PPE), including gloves and safety goggles.[1]

[7]

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, and open flames.[1][2][7]

Potential Degradation Pathways
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While specific chemical degradation pathways under storage are not extensively detailed in the
literature, potential decomposition and biological degradation routes have been identified. High-
temperature combustion results in the formation of nitrogen and carbon oxides.[2][5] In
biological systems, bacteria such as Geobacillus thermodenitrificans can degrade anthranilate
into 3-hydroxyanthranilate, which is then further metabolized.[8]
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Caption: Potential degradation pathways for sodium anthranilate.

Experimental Protocols for Stability Assessment

No specific, detailed stability testing protocols for sodium anthranilate were found in the public
literature. However, a robust stability study can be designed based on established guidelines
from regulatory bodies like the EMA and FDA for active pharmaceutical ingredients.[9][10]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12715&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubmed.ncbi.nlm.nih.gov/19942660/
https://www.benchchem.com/product/b1290561?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
http://academy.gmp-compliance.org/guidemgr/files/1-7-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

General Stability Study Protocol

This protocol outlines a general approach for assessing the stability of a substance like sodium
anthranilate.

Objective: To evaluate the stability of sodium anthranilate under various environmental
conditions and establish a re-test period or shelf life.

Materials:

» At least one to three batches of sodium anthranilate.

o Appropriate primary packaging that mimics the proposed marketing container.[9]
o Calibrated stability chambers.

Methodology:

« Initial Analysis (Time 0): Perform a comprehensive analysis of the initial batch(es) to
establish baseline data. Tests should include appearance, assay, purity (including
degradation products), water content, and any other critical quality attributes.

 Stability Conditions: Place the packaged samples in stability chambers under the following
conditions, as recommended by ICH guidelines.

o Long-Term Stability:
» 25°C £2°C/60% RH + 5% RH or
» 30°C +2°C/65% RH + 5% RHI[9]
o Accelerated Stability:
= 40°C + 2°C / 75% RH * 5% RH[9][11]

o Stress Testing (Optional but Recommended): Expose the substance to heat (e.g., 60°C),
light (photostability testing), oxidation, and a range of pH values to identify likely
degradation products and pathways.[9]
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e Testing Frequency:

o Long-Term: Test every 3 months for the first year, every 6 months for the second year, and
annually thereafter.[9][12]

o Accelerated: A minimum of three time points, including initial and final (e.g., 0, 3, and 6
months), is recommended for a 6-month study.[9]

e Analytical Procedures:

o Use validated, stability-indicating analytical methods (e.g., HPLC with UV detection) to
separate and quantify the parent compound and any degradation products.

o Monitor physical properties such as appearance, color, and solubility.
o Assess water content, especially given the hygroscopic nature of the compound.

The workflow for a typical stability study is visualized below.
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Caption: General workflow for a pharmaceutical stability study.

Conclusion

Sodium anthranilate is a stable compound when stored under appropriate conditions. Its
primary vulnerability is its hygroscopic nature, necessitating protection from moisture. For long-
term storage, it should be kept in a tightly sealed container, under an inert atmosphere, and in
a refrigerator. By understanding these stability characteristics and implementing robust
handling and storage protocols, researchers and developers can ensure the integrity and
quality of sodium anthranilate for its intended applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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